Cas no 401936-07-0 (2,4,5-trimethyl-1,3-benzothiazole)
401936-07-0 structure
Product Name:2,4,5-trimethyl-1,3-benzothiazole
CAS No:401936-07-0
MF:C10H11NS
MW:177.266041040421
MDL:MFCD00643246
CID:328143
PubChem ID:45077052
Update Time:2025-04-19
2,4,5-trimethyl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Trimethylbenzo[d]thiazole
- 2,4,5-Trimethyl-1,3-benzothiazole
- BENZOTHIAZOLE, 2,4,5-TRIMETHYL- (9CI)
- Benzothiazole,2,4,5-trimethyl-
- AKOS006271966
- 2,4,5-trimethylbenzothiazole
- EN300-748909
- 401936-07-0
- DTXSID50663245
- NS-01513
- BRA93607
- AC-27303
- MFCD00643246
- CS-0281848
- FT-0693080
- SCHEMBL12109863
- 2,4,5-trimethyl-1,3-benzothiazole
-
- MDL： MFCD00643246
- Inchi： 1S/C10H11NS/c1-6-4-5-9-10(7(6)2)11-8(3)12-9/h4-5H,1-3H3
- InChI Key： XUKYAGRJUUZOCZ-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2=C1C=CC(C)=C2C
Computed Properties
- Exact Mass: 177.06122053g/mol
- Monoisotopic Mass: 177.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1Ų
2,4,5-trimethyl-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154834-1g |
2,4,5-trimethylbenzo[d]thiazole |
401936-07-0 | 95% | 1g |
$482 | 2021-06-09 | |
| TRC | B536830-2.5mg |
2,4,5-trimethyl-1,3-benzothiazole |
401936-07-0 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536830-5mg |
2,4,5-trimethyl-1,3-benzothiazole |
401936-07-0 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B536830-25mg |
2,4,5-trimethyl-1,3-benzothiazole |
401936-07-0 | 25mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM154834-1g |
2,4,5-trimethylbenzo[d]thiazole |
401936-07-0 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A059003032-1g |
2,4,5-Trimethylbenzo[d]thiazole |
401936-07-0 | 95% | 1g |
$457.60 | 2023-09-02 | |
| OTAVAchemicals | 6871767-50MG |
2,4,5-trimethyl-1,3-benzothiazole |
401936-07-0 | 95% | 50MG |
$152 | 2023-06-30 | |
| OTAVAchemicals | 6871767-100MG |
2,4,5-trimethyl-1,3-benzothiazole |
401936-07-0 | 95% | 100MG |
$202 | 2023-06-30 | |
| OTAVAchemicals | 6871767-250MG |
2,4,5-trimethyl-1,3-benzothiazole |
401936-07-0 | 95% | 250MG |
$284 | 2023-06-30 | |
| OTAVAchemicals | 6871767-1000MG |
2,4,5-trimethyl-1,3-benzothiazole |
401936-07-0 | 95% | 1g |
$631 | 2023-06-30 |
2,4,5-trimethyl-1,3-benzothiazole Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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